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Compound of Interest

Compound Name: D-Fructose-d-2

Cat. No.: B12393342 Get Quote

Essential Safety and Handling of D-Fructose
This guide provides crucial safety and logistical information for the handling and disposal of D-

Fructose in a laboratory setting. The following procedures are designed to ensure the safety of

researchers, scientists, and drug development professionals.

Key Safety Information
D-Fructose is not classified as a hazardous substance. However, adherence to good laboratory

practices is essential to ensure safety.

Property Value

Appearance White crystalline powder

Molecular Formula C₆H₁₂O₆

Molecular Weight 180.16 g/mol

Melting Point 103-105 °C (217.4-221 °F)[1]

pH 5-7 (1.8% solution at 25°C)[1]

Occupational Exposure Limits No data available[2][3][4][5][6]
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Proper personal protective equipment is crucial to minimize exposure and ensure safety when

handling D-Fructose.

Eye and Face Protection:

Wear appropriate protective eyeglasses or chemical safety goggles that comply with OSHA's

eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[3][7]

Skin Protection:

Hand Protection: While some sources state that hand protection is not required, it is good

practice to handle with gloves.[8] Gloves must be inspected before use, and proper glove

removal technique should be followed to avoid skin contact.[5][9] Dispose of contaminated

gloves after use in accordance with applicable laws and good laboratory practices.[5][9]

Body Protection: Under normal use, special protective clothing is not required.[7]

Respiratory Protection:

Respiratory protection is generally not required.[9]

If dust is generated, use a NIOSH/MSHA or European Standard EN 149 approved respirator.

[3][7] A particulate filter device (EN 143) is recommended in case of dust formation.[8]

Operational and Disposal Plans
Handling Procedures:

Ensure adequate ventilation in the handling area.[3]

Avoid the formation of dust.[3]

Avoid contact with skin, eyes, and clothing.[3]

Do not ingest or inhale the substance.[3]

Wash hands thoroughly after handling.[3]
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Keep the container tightly closed when not in use.[9]

Store in a cool, dry, and well-ventilated place.[3]

Disposal Plan:

Dispose of waste and contaminated materials in suitable, closed containers.[9]

Follow all federal, state, and local regulations for waste disposal.

Do not empty into drains.[3]

Surplus and non-recyclable solutions should be sent to a licensed professional waste

disposal service.[4]
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Safe Handling and Disposal of D-Fructose
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Caption: Workflow for the safe handling and disposal of D-Fructose.

Note on Experimental Protocols: The provided information is based on Safety Data Sheets

(SDS), which are documents that provide health and safety information about products,
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substances, or chemicals. SDSs do not typically cite or provide detailed methodologies for

scientific experiments. Therefore, no experimental protocols are included in this guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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